Cas no 74499-47-1 ((3E)-3,7-dimethylocta-3,6-dien-1-yl (2S)-2,3-dimethylbutanoate)

• Product Name: (3E)-3,7-dimethylocta-3,6-dien-1-yl (2S)-2,3-dimethylbutanoate
• CAS No: 74499-47-1
• MF: C₁₅H₂₄O₂
• MW: 236.349864959717
• CID: 1767925
• PubChem ID: 20841436
• Update Time: 2025-04-21

(3E)-3,7-dimethylocta-3,6-dien-1-yl (2S)-2,3-dimethylbutanoate Chemical and Physical Properties

Names and Identifiers

• (3E)-3,7-dimethylocta-3,6-dien-1-yl (2S)-2,3-dimethylbutanoate
• [(3E)-3,7-dimethylocta-3,6-dienyl] (2S)-2,3-dimethylbutanoate
• 74499-47-1
• HDDGPCOWVQMEKL-RIYZIHGNSA-N
• DTXSID60888442

• Inchi： 1S/C15H24O2/c1-12(2)7-6-8-14(5)9-10-17-15(16)11-13(3)4/h7-8,11H,6,9-10H2,1-5H3/b14-8+
• InChI Key： HDDGPCOWVQMEKL-RIYZIHGNSA-N
• SMILES： O(C(/C=C(\C)/C)=O)CC/C(/C)=C/C/C=C(\C)/C

Computed Properties

• Exact Mass: 236.177630004g/mol
• Monoisotopic Mass: 236.177630004g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 26.3Ų